Cas no 94339-59-0 (1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene)

• Product Name: 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene
• CAS No: 94339-59-0
• MF: C₁₂H₅Cl₅O
• MW: 342.432498693466
• CID: 809219
• PubChem ID: 92419
• Update Time: 2025-06-22

1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trichloro-5-(3,4-dichlorophenoxy)-
• 1,2,3-trichloro-5-(3,4-dichlorophenoxy)benzene
• Q27275475
• PCDE 126
• 94339-59-0
• DTXSID60241432
• Benzene, 1,2,3-trichloro-5-(3,4-dichlorophenoxy)-
• UNII-CI6086902P
• 3,3',4,4',5-Pentachlorodiphenyl ether
• CI6086902P
• 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene

• Inchi： 1S/C12H5Cl5O/c13-8-2-1-6(3-9(8)14)18-7-4-10(15)12(17)11(16)5-7/h1-5H
• InChI Key： WDBLKMRZRGLISL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OC1C=CC(=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 341.875
• Monoisotopic Mass: 339.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.558
• Boiling Point: 402.4°Cat760mmHg
• Flash Point: 148.9°C
• Refractive Index: 1.619

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene

Professional Introduction to 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene (CAS No. 94339-59-0)

1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique chemical structure and its CAS number 94339-59-0, plays a crucial role in various scientific applications, particularly in the development of novel agrochemicals and pharmaceutical intermediates. The intricate arrangement of chlorine atoms and the phenoxy group in its molecular framework imparts unique reactivity and functionality, making it a valuable candidate for further exploration.

The chemical structure of 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene consists of a benzene ring substituted with three chlorine atoms at the 1, 2, and 3 positions, and a 3,4-dichlorophenoxy group at the 5 position. This specific configuration contributes to its distinct chemical properties, including high lipophilicity and moderate stability under various environmental conditions. These characteristics make it an attractive building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in exploring the potential of halogenated aromatic compounds like 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene in pharmaceutical applications. The presence of multiple chlorine atoms enhances the compound's ability to interact with biological targets, potentially leading to the development of new drugs with improved efficacy and selectivity. For instance, studies have shown that halogenated aromatic compounds can act as potent inhibitors of certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene is its versatility in synthetic chemistry. Researchers have leveraged its reactive sites to develop novel synthetic pathways for various agrochemicals and pharmaceuticals. The compound's ability to undergo nucleophilic substitution reactions at the chlorine positions allows for the introduction of diverse functional groups, enabling the creation of a wide range of derivatives with tailored properties.

The agrochemical industry has particularly benefited from the use of halogenated aromatic compounds like 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene. These compounds are often incorporated into herbicides and pesticides due to their effectiveness in controlling pests and weeds. Recent research has highlighted their potential in developing next-generation crop protection agents that are more environmentally sustainable and less toxic to non-target organisms.

The pharmaceutical industry has also shown keen interest in exploring the therapeutic potential of compounds like 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties. The precise arrangement of chlorine atoms and the phenoxy group creates a molecular scaffold that can interact with biological targets in ways that may lead to novel therapeutic interventions.

The synthesis of 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene involves a series of carefully controlled chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the chlorination of a suitable precursor followed by selective functionalization to introduce the phenoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity levels.

The safety profile of 1,2,3-Trichloro-5-(3,4-dichlorophenoxy)benzene is another critical consideration in its application. While halogenated aromatic compounds can be reactive due to their electronic structure, proper handling protocols ensure that researchers can work with them safely. Studies have demonstrated that when used under controlled conditions， these compounds exhibit manageable toxicity profiles， making them suitable for industrial and laboratory applications.

The future prospects for 1，2，3-Trichloro-5-(3，4-dichlorophenoxy)benzene are promising， with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process， enabling faster identification of promising derivatives for further development.